Cas no 4197-70-0 (2,5-Cyclohexadiene-1,4-dione,2-butyl-)

2,5-Cyclohexadiene-1,4-dione,2-butyl- structure
4197-70-0 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2-butyl-
CAS No:4197-70-0
MF:C10H12O2
MW:164.201083183289
CID:331217
PubChem ID:77863
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-butyl-
    • 2-butylcyclohexa-2,5-diene-1,4-dione
    • 2-butyl-p-benzoquinone
    • p-Benzoquinone,2-butyl- (8CI)
    • p-Benzoquinone, butyl- (7CI)
    • 2-Butylquinone
    • EINECS 224-089-2
    • P-BENZOQUINONE, 2-BUTYL-
    • butyl-p-benzoquinone
    • 4197-70-0
    • 2,5-CYCLOHEXADIENE-1,4-DIONE, 2-BUTYL-
    • SCHEMBL439163
    • DTXSID70194788
    • UNII-X4VXS87VWR
    • NS00031077
    • 2-BUTYL-2,5-CYCLOHEXADIENE-1,4-DIONE
    • X4VXS87VWR
    • Inchi: 1S/C10H12O2/c1-2-3-4-8-7-9(11)5-6-10(8)12/h5-7H,2-4H2,1H3
    • InChI Key: AMQCWFKKFGSNNA-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C=C1CCCC)=O

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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